Cas no 2551114-92-0 (Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate)

• Product Name: Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate
• CAS No: 2551114-92-0
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• MDL: MFCD32874868
• CID: 5657577
• PubChem ID: 155822339
• Update Time: 2025-05-21

Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2551114-92-0
• EN300-27193298
• Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate

• MDL： MFCD32874868
• Inchi： 1S/C9H7Br2F2NO2/c1-2-16-8(15)9(12,13)5-3-6(10)14-7(11)4-5/h3-4H,2H2,1H3
• InChI Key： JPLIOZXCHIDSMG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(N=1)Br)C(C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 358.87911g/mol
• Monoisotopic Mass: 356.88116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate

Ethyl 2-(2,6-Dibromopyridin-4-yl)-2,2-Difluoroacetate: A Comprehensive Overview

Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate (CAS No. 2551114-92-0) is a complex organic compound with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of halogenated pyridine derivatives, which are known for their versatility in chemical synthesis and applications across industries such as agriculture, pharmaceuticals, and materials science.

The molecular structure of Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate comprises a pyridine ring substituted with bromine atoms at positions 2 and 6 and a fluorinated acetate group at position 4. The presence of both bromine and fluorine atoms introduces unique electronic properties to the molecule, making it highly reactive in certain chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pesticides and herbicides.

In the context of agricultural applications, Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate has been explored for its role in enhancing the efficacy of pest control agents. Researchers have reported that its ability to disrupt specific biochemical pathways in insects makes it a promising candidate for eco-friendly pest management solutions. Furthermore, its stability under various environmental conditions ensures prolonged effectiveness in field applications.

The synthesis of Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate involves a multi-step process that includes halogenation and esterification reactions. Recent advancements in catalytic methods have enabled more efficient production of this compound with higher purity levels. This has significantly reduced the cost of production while maintaining the quality required for industrial applications.

In the pharmaceutical sector, Ethyl 2-(2,6-dibromopyridin-4-yl)-2,2-difluoroacetate has shown potential as a precursor for developing drugs targeting specific cellular pathways. Preclinical studies suggest that its ability to modulate enzyme activity could be harnessed for treating conditions such as inflammation and neurodegenerative diseases. However, further research is needed to fully understand its pharmacokinetics and safety profile.

The environmental impact of Ethyl 2-(2,6-dibromopyridin-4-yl)-